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Compound of Interest

Compound Name: 2-(Methylthio)acetamide

Cat. No.: B153749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Methylthio)acetamide is a sulfur-containing organic compound that serves as a versatile

building block in organic synthesis.[1] Its utility is prominent in the preparation of various

pharmaceuticals and agrochemicals.[1] This technical guide provides a comprehensive

overview of the physicochemical properties, synthesis, spectroscopic data, reactivity, and

potential biological applications of 2-(Methylthio)acetamide, along with detailed experimental

protocols and safety information.

Physicochemical Properties
2-(Methylthio)acetamide is a white to almost white crystalline solid.[1][2] It is soluble in polar

solvents such as methanol.[1][2] Key physicochemical data are summarized in the table below.
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Property Value Reference

CAS Number 22551-24-2 [1][2]

Molecular Formula C₃H₇NOS [1][2]

Molecular Weight 105.16 g/mol [1][2]

Melting Point 99-104 °C [1][2]

Boiling Point 259 °C [1][2]

Appearance White crystalline solid [1][2]

Solubility
Soluble in polar solvents (e.g.,

methanol)
[1][2]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and confirmation of 2-
(Methylthio)acetamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Nucleus Solvent

Chemical

Shift (δ) ppm
Multiplicity Integration Assignment

¹H DMSO-d₆ 2.10 Singlet 3H -SCH₃

¹H DMSO-d₆ 3.45 Singlet 2H -CH₂-

¹H DMSO-d₆ 7.20 Broad Singlet 2H -NH₂

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

1650 C=O (Amide I) Stretch

2550 S-H Stretch (trace impurity)

Synthesis and Purification
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2-(Methylthio)acetamide can be synthesized through several routes, with the nucleophilic

substitution of chloroacetamide being a common method.

Synthesis via Nucleophilic Substitution
A prevalent method for the synthesis of 2-(Methylthio)acetamide involves the reaction of

chloroacetamide with a methylthiol source, such as sodium thiomethoxide.

Experimental Protocol: Synthesis of 2-(Methylthio)acetamide

Materials:

Chloroacetamide

Sodium thiomethoxide

Ethanol/water (1:1 v/v)

Hydrochloric acid (for neutralization)

Ethyl acetate (for extraction)

Anhydrous magnesium sulfate

Rotary evaporator

Standard glassware for organic synthesis

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

chloroacetamide in an ethanol/water (1:1 v/v) mixture.

Add sodium thiomethoxide to the solution portion-wise while stirring. An exothermic reaction

may be observed.

Heat the reaction mixture to 60-70 °C and maintain it at this temperature for 4-6 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and neutralize it with a

suitable acid, such as dilute hydrochloric acid.

Extract the product with ethyl acetate.

Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and filter.

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude

product.

Purification
The crude 2-(Methylthio)acetamide can be purified by recrystallization or column

chromatography.[1]

Recrystallization: Using an ethanol/water (3:1) mixture can yield crystals with ≥99% purity.[1]

Column Chromatography: Purification over silica gel using a hexane:ethyl acetate (4:1)

eluent can remove sulfur-containing impurities.[1]

Synthesis

Purification
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Caption: Synthesis and Purification Workflow.
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Chemical Reactivity
The functional groups in 2-(Methylthio)acetamide, the methylthio group and the amide group,

allow for a variety of chemical transformations.

Oxidation: The methylthio group can be oxidized to form the corresponding sulfoxide or

sulfone using oxidizing agents like hydrogen peroxide.

Reduction: The amide group can be reduced.

Substitution: The methylthio group can be involved in substitution reactions.

Chemical Reactions

2-(Methylthio)acetamide

Oxidation Reduction Substitution

Sulfoxide/Sulfone Amine Substituted Acetamides

Click to download full resolution via product page

Caption: Reactivity of 2-(Methylthio)acetamide.

Applications in Research and Drug Development
2-(Methylthio)acetamide is a valuable intermediate in the synthesis of more complex

molecules.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of the non-steroidal anti-

inflammatory drug (NSAID) nepafenac.
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Heterocyclic Chemistry: It serves as a precursor for the synthesis of various heterocyclic

compounds, which are important scaffolds in many biologically active molecules.

Peptidomimetics: This compound can be incorporated into peptidomimetics to enhance their

stability and binding affinity.

Biological Activity
Preliminary studies have indicated that 2-(Methylthio)acetamide may possess several

biological activities.

Antimicrobial Properties: Research suggests potential antimicrobial activity against certain

bacterial strains.

Anti-inflammatory Research: It is being investigated for its anti-inflammatory properties,

possibly through the inhibition of cyclooxygenase (COX) enzymes.

Nematicidal Activity: In agriculture, it has shown promise in controlling root-knot nematodes.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

Materials:

2-(Methylthio)acetamide

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Spectrophotometer

Incubator

Procedure:

Prepare a stock solution of 2-(Methylthio)acetamide in a suitable solvent (e.g., DMSO).
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Perform serial two-fold dilutions of the compound in MHB in a 96-well plate to achieve a

range of concentrations.

Prepare a standardized inoculum of the test bacteria (e.g., 0.5 McFarland standard).

Inoculate each well (except for the sterility control) with the bacterial suspension.

Include a positive control (bacteria in MHB without the compound) and a negative control

(MHB only).

Incubate the plates at 37 °C for 18-24 hours.

Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration of the

compound that completely inhibits visible bacterial growth.

Prepare Compound Dilutions

Inoculate Microtiter Plate

Prepare Bacterial Inoculum

Incubate Plate

Determine MIC
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Caption: MIC Assay Workflow.

Safety and Handling
2-(Methylthio)acetamide is classified as a skin and eye irritant (Category 2 under GHS).[3]
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Handling: Use personal protective equipment (PPE) such as gloves, goggles, and a lab coat.

[3] Work in a well-ventilated area or a fume hood.

Storage: Store in a cool, dry place away from oxidizing agents.

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water.[3] If

inhaled, move to fresh air. Seek medical attention if irritation persists.[3]

Conclusion
2-(Methylthio)acetamide is a chemical compound with significant potential in synthetic

chemistry, particularly in the pharmaceutical and agrochemical industries. Its versatile reactivity

and emerging biological activities make it a subject of interest for further research and

development. Proper handling and safety precautions are essential when working with this

compound. This guide provides a foundational understanding for professionals engaged in the

study and application of 2-(Methylthio)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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